2-(3,4-dimethoxyphenyl)-N-(2-(4-fluorophenoxy)ethyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[2-(4-fluorophenoxy)ethyl]acetamide
• InChI: InChI=1S/C18H20FNO4/c1-22-16-8-3-13(11-17(16)23-2)12-18(21)20-9-10-24-15-6-4-14(19)5-7-15/h3-8,11H,9-10,12H2,1-2H3,(H,20,21)
• InChI Key: SKDUXJFFVFGQLR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NCCOC2=CC=C(C=C2)F)OC
• Molecular Formula: C18H20FNO4
• Molecular Weight: 333.4 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-(2-(4-fluorophenoxy)ethyl)acetamide, also known as F13714, is a chemical compound that has been studied for its potential use in various scientific applications. This compound has been found to have promising properties that could be useful in the fields of neuroscience, pharmacology, and medicinal chemistry.

Scientific Research Applications

Enzymatic Modification for Antioxidant Properties

Research by Adelakun et al. (2012) focused on the enzymatic modification of 2,6-dimethoxyphenol by laccase to synthesize dimers with higher antioxidant capacity. This study demonstrates the potential of enzymatic methods to enhance the bioactivity of phenolic compounds, which could be relevant for derivatives of 2-(3,4-dimethoxyphenyl)-N-(2-(4-fluorophenoxy)ethyl)acetamide in developing bioactive compounds with improved antioxidant properties (Adelakun et al., 2012).

Synthesis and Anticancer Activity

Sharma et al. (2018) synthesized N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and evaluated its structure and molecular docking analysis for anticancer drug development. This research highlights the relevance of structural analysis and synthesis techniques that could be applicable to the synthesis and bioactivity evaluation of 2-(3,4-dimethoxyphenyl)-N-(2-(4-fluorophenoxy)ethyl)acetamide derivatives for potential anticancer applications (Sharma et al., 2018).

Chemoselective Acetylation for Antimalarial Drugs

Magadum and Yadav (2018) explored the chemoselective monoacetylation of 2-aminophenol to synthesize N-(2-hydroxyphenyl)acetamide, an intermediate in the natural synthesis of antimalarial drugs. This study presents a methodological approach that could be adapted for the synthesis of intermediates from 2-(3,4-dimethoxyphenyl)-N-(2-(4-fluorophenoxy)ethyl)acetamide, underscoring the importance of specific functional group transformations in pharmaceutical synthesis (Magadum & Yadav, 2018).

Synthesis of Novel Chemical Entities

Rani et al. (2014) utilized the Leuckart synthetic pathway to develop new chemical entities, including 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, assessing their potential as anticancer, anti-inflammatory, and analgesic agents. This research underscores the synthetic versatility and potential therapeutic applications of compounds structurally related to 2-(3,4-dimethoxyphenyl)-N-(2-(4-fluorophenoxy)ethyl)acetamide, indicating the broad scope of chemical synthesis in drug discovery (Rani et al., 2014).